2-(5-Isoxazolyl)-4-methylphenol
Overview
Description
Molecular Structure Analysis
The molecular structure of isoxazole consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The specific structure of “2-(5-Isoxazolyl)-4-methylphenol” would include a phenol group attached to the isoxazole ring at the 2-position and a methyl group at the 4-position.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For isoxazole derivatives, these properties can vary widely . Specific information on the properties of “2-(5-Isoxazolyl)-4-methylphenol” is not available.Scientific Research Applications
Analgesic Applications
Isoxazole derivatives have been found to have prominent potential as analgesics . This means they can be used in the treatment of pain in various conditions.
Anti-inflammatory Applications
These compounds have also been found to have anti-inflammatory properties . This makes them useful in the treatment of conditions characterized by inflammation.
Anticancer Applications
Isoxazole derivatives have been studied for their anticancer properties . This suggests potential applications in the treatment of various types of cancer.
Antimicrobial Applications
These compounds have been found to have antimicrobial properties . This means they could be used in the treatment of various bacterial and fungal infections.
Antiviral Applications
Isoxazole derivatives have been found to have antiviral properties . This suggests potential applications in the treatment of various viral infections.
Anticonvulsant Applications
These compounds have been found to have anticonvulsant properties . This means they could be used in the treatment of conditions characterized by seizures or convulsions.
Antidepressant Applications
Isoxazole derivatives have been found to have antidepressant properties . This suggests potential applications in the treatment of depression and related conditions.
Immunosuppressant Applications
These compounds have been found to have immunosuppressant properties . This means they could be used in the treatment of conditions that involve an overactive immune system, such as autoimmune diseases.
Mechanism of Action
Target of Action
It’s worth noting that isoxazole derivatives, such as sulfisoxazole, are known to target the enzyme dihydropteroate synthetase .
Mode of Action
Sulfisoxazole, an isoxazole derivative, acts as a competitive inhibitor of the enzyme dihydropteroate synthetase . It inhibits bacterial synthesis of dihydrofolic acid by preventing the condensation of the pteridine with para-aminobenzoic acid (PABA), a substrate of the enzyme dihydropteroate synthetase .
Biochemical Pathways
Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects . This suggests that these compounds may interact with multiple biochemical pathways.
Result of Action
Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
4-methyl-2-(1,2-oxazol-5-yl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7-2-3-9(12)8(6-7)10-4-5-11-13-10/h2-6,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZKYVNKXVHASGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C2=CC=NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Isoxazolyl)-4-methylphenol | |
CAS RN |
164171-56-6 |
Source
|
| Record name | 2-(5-Isoxazolyl)-4-methylphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(hydroxyimino)-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B1142984.png)
